Cas no 898456-23-0 (3,4-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

• Product Name: 3,4-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
• CAS No: 898456-23-0
• MF: C₂₁H₁₅Cl₂N₃O₃S
• MW: 460.333101511002
• CID: 5484517
• Update Time: 2025-05-23

3,4-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3,4-dichloro-N-[3-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-
• 3,4-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C21H15Cl2N3O3S/c1-13-24-20-8-3-2-7-17(20)21(27)26(13)15-6-4-5-14(11-15)25-30(28,29)16-9-10-18(22)19(23)12-16/h2-12,25H,1H3
• InChI Key： ZNDDQCCWUIWSCI-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)(=O)=O)=CC=C(Cl)C(Cl)=C1

Additional information on 3,4-dichloro-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

3,4-Dichloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene sulfonamide (CAS No. 898456-23-0)

The compound 3,4-dichloro-N-[3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene sulfonamide, with CAS registry number 898456-23-0, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex molecular structure, which includes a benzene ring substituted with dichloro groups and a sulfonamide functional group. The presence of the quinazolinone moiety further enhances its chemical versatility and biological activity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The sulfonamide group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in drug design. Additionally, the quinazolinone moiety has been shown to exhibit significant anti-inflammatory and anti-cancer properties. Researchers have explored the potential of this compound as a lead molecule in the development of kinase inhibitors, which are critical in targeting various disease pathways.

The synthesis of CAS No. 898456-23 involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the quinazolinone ring through cyclization reactions and the subsequent introduction of the dichlorobenzene sulfonamide group. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

In terms of physical properties, this compound exhibits a melting point of approximately 210°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in various chemical processes, including crystallization and chromatographic separations.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated selective inhibition against several kinases involved in cancer progression, making it a potential candidate for anti-cancer drug development. Furthermore, its ability to modulate inflammatory pathways suggests its potential application in treating chronic inflammatory diseases.

From an environmental perspective, the stability and biodegradability of CAS No. 898456 have been assessed under various conditions. Studies indicate that it exhibits moderate persistence in aquatic environments, necessitating careful handling during industrial applications to minimize ecological impact.

In conclusion, CAS No. 898456 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and promising biological activity position it as a valuable tool in drug discovery and material science research.